Cas no 2034378-36-2 (N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]cyclohex-3-ene-1-carboxamide
• CAS No: 2034378-36-2
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• CID: 6445110
• Update Time: 2025-06-11

N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C17H18N2O2S/c20-16(14-4-2-1-3-5-14)19-12-13-6-8-15(9-7-13)21-17-18-10-11-22-17/h1-2,6-11,14H,3-5,12H2,(H,19,20)
• InChI Key： AOYXMSFRTLCLQZ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(OC3=NC=CS3)C=C2)=O)CCC=CC1

Additional information on N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]cyclohex-3-ene-1-carboxamide

Comprehensive Overview of N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]cyclohex-3-ene-1-carboxamide (CAS No. 2034378-36-2)

N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]cyclohex-3-ene-1-carboxamide (CAS No. 2034378-36-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure, combining a cyclohex-3-ene-1-carboxamide backbone with a 1,3-thiazol-2-yloxy phenylmethyl moiety. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and agrochemical research. Researchers are increasingly exploring its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

The compound's CAS No. 2034378-36-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its 1,3-thiazole ring is a notable feature, as this heterocycle is frequently found in bioactive molecules. For instance, thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. This has led to a surge in searches for "thiazole-based drug candidates" and "cyclohexene carboxamide applications," reflecting the growing interest in this chemical space. The compound's potential as a kinase inhibitor or enzyme modulator is also under investigation, aligning with current trends in personalized medicine and targeted therapies.

From a synthetic chemistry perspective, N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]cyclohex-3-ene-1-carboxamide exemplifies the convergence of scaffold diversity and functional group compatibility. Its synthesis often involves multi-step reactions, including amide coupling and etherification, which are topics frequently searched by organic chemists. The compound's lipophilicity and hydrogen-bonding capacity make it a subject of interest in computational chemistry studies, particularly in molecular docking and QSAR modeling. These aspects are highly relevant to researchers seeking "structure-activity relationship optimization" or "fragment-based drug design."

In material science, the compound's aromatic and aliphatic hybrid structure offers intriguing possibilities for polymeric materials and liquid crystals. Its thermal stability and electronic properties are being explored for applications in organic electronics, such as OLEDs or photovoltaic devices. This aligns with the rising demand for "sustainable materials" and "green chemistry solutions," as industries seek alternatives to traditional petrochemical-derived compounds. The thiazole moiety, in particular, contributes to electron delocalization, a property highly valued in conductive materials.

Safety and handling of CAS No. 2034378-36-2 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. However, proper personal protective equipment (PPE) is recommended during handling, as with any fine chemical. Environmental impact studies are limited, but its biodegradability and ecotoxicity are topics of emerging interest, reflecting the broader shift toward "eco-friendly chemical design." Regulatory compliance is ensured through proper documentation, including SDS (Safety Data Sheets), which are frequently searched by procurement specialists and EHS (Environmental Health and Safety) professionals.

The commercial availability of N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]cyclohex-3-ene-1-carboxamide is primarily through specialty chemical suppliers, often in milligram to gram quantities for research purposes. Pricing trends and "bulk synthesis scalability" are common queries among industrial researchers. The compound's patent landscape is also a point of interest, with searches for "thiazole derivative intellectual property" increasing in recent years, indicating its potential for commercialization in niche markets.

In summary, N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]cyclohex-3-ene-1-carboxamide (CAS No. 2034378-36-2) represents a versatile chemical entity with cross-disciplinary applications. Its structural features resonate with contemporary research themes, from drug discovery to advanced materials, making it a compound of enduring relevance. As scientific inquiry evolves, this molecule is poised to remain at the forefront of innovation, addressing both current challenges and future opportunities in chemistry and beyond.